Cas no 303144-48-1 (2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile)

2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile is a specialized organic compound featuring a chloro-substituted benzene ring linked to a benzonitrile moiety via an ether bridge, further functionalized with a 1-methyl-1H-pyrazole group. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. Its distinct substitution pattern enhances selectivity in chemical transformations, making it valuable for targeted derivatization. The compound’s stability under standard conditions and compatibility with common synthetic protocols further underscore its practicality in research and industrial settings.
2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile structure
303144-48-1 structure
Product Name:2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile
CAS No:303144-48-1
MF:
MW:
CID:4644425
Update Time:2025-06-14

2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-6-[4-(1-METHYL-1H-PYRAZOL-3-YL)PHENOXY]BENZENECARBONITRILE
    • Benzonitrile, 2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]-
    • 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile

2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C144060-0.5mg
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile
303144-48-1
0.5mg
$ 50.00 2022-06-06
TRC
C144060-1mg
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile
303144-48-1
1mg
$ 80.00 2022-06-06
TRC
C144060-2.5mg
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzenecarbonitrile
303144-48-1
2.5mg
$ 155.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630607-1mg
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile
303144-48-1 98%
1mg
¥535.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630607-5mg
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile
303144-48-1 98%
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¥529.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630607-10mg
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile
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10mg
¥800.00 2024-05-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630607-50mg
2-Chloro-6-(4-(1-methyl-1H-pyrazol-3-yl)phenoxy)benzonitrile
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50mg
¥1391.00 2024-05-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00877308-1g
2-Chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile
303144-48-1 90%
1g
¥4193.0 2023-03-20
A2B Chem LLC
AI69872-1mg
2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile
303144-48-1 >90%
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$201.00 2024-04-20
A2B Chem LLC
AI69872-5mg
2-chloro-6-[4-(1-methyl-1H-pyrazol-3-yl)phenoxy]benzonitrile
303144-48-1 >90%
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$214.00 2024-04-20

Additional information on 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile

Research Briefing on 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (CAS: 303144-48-1)

2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (CAS: 303144-48-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure features a chloro-substituted benzene ring linked to a pyrazole moiety via an ether linkage, which is further functionalized with a nitrile group. This unique architecture has drawn attention due to its potential to interact with various biological targets, including kinases and other enzymes involved in signaling pathways. Recent synthetic methodologies have optimized the production of 303144-48-1, achieving higher yields and purity, which is critical for its application in preclinical studies.

In vitro studies have demonstrated that 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile exhibits promising inhibitory activity against specific kinases implicated in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its efficacy in suppressing the activity of JAK2 kinases, which are pivotal in cytokine signaling and immune responses. These findings suggest its potential as a lead compound for developing anti-inflammatory or anticancer agents.

Further investigations into the compound's pharmacokinetic properties have revealed moderate bioavailability and metabolic stability, making it a viable candidate for further optimization. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications to enhance its binding affinity and selectivity, paving the way for next-generation derivatives with improved therapeutic profiles.

In conclusion, 2-Chloro-6-4-(1-methyl-1H-pyrazol-3-yl)phenoxybenzenecarbonitrile (303144-48-1) represents a versatile scaffold in medicinal chemistry, with demonstrated biological activity and potential for therapeutic development. Ongoing research aims to explore its broader applications and optimize its pharmacological properties to meet clinical needs. This briefing underscores the importance of continued investment in the study of such compounds to advance drug discovery and address unmet medical challenges.

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